(Acetyloxy)-carbamic acid tert-butyl ester

• CAS No.: 99768-83-9
• Molecular Formula: C7H13NO4
• Molecular Weight: 175.18 g/mol
• IUPAC Name: [(2-methylpropan-2-yl)oxycarbonylamino] acetate
• InChI: InChI=1S/C7H13NO4/c1-5(9)12-8-6(10)11-7(2,3)4/h1-4H3,(H,8,10)
• InChI Key: JZRZCXCWUWTKQF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)ONC(=O)OC(C)(C)C

Description

(Acetyloxy)-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C7H13NO4 and its molecular weight is 175.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The starting material is prepared as follows: tert-Butyl N-hydroxycarbamate (3.89 g, 29.2 mmol) is dissolved in 25 ml of dichloromethane and cooled to 0° C. To this is added triethylamine (3.25 g, 32.1 mmol) and acetyl chloride (2.29 g, 29.2 mmol) dropwise. The mixture is extracted with ether and the extracts are washed with aqueous 2N HCl, water, 10% sodium bicarbonate, water, dried (MgSO4) and evaporated. The resulting colorless oil is purified by silica gel chromatography (10% ethyl acetate/hexane) to give O-acetyl-N-tert-butoxycarbonylhydroxylamine as a colorless oil.

Synthesis routes and methods II

Procedure details

[(tert-Butoxy)carbonyl]amino acetate is prepared from acetyl chloride and N-tert-butoxycarbonyl hydroxylamine according to Scheme 1 and the method described by Carpino et al. J. Am. Chem. Soc. 1959, 955-957. (10 g, 100%), 1H NMR (500 MHz, DMSO-d6) δ ppm 10.57 (1H, br. s.), 2.10 (3H, s), 1.41 (9H, s).